Cas no 473255-64-0 (4-Chloro-3-(methylthio)phenol)

• Product Name: 4-Chloro-3-(methylthio)phenol
• CAS No: 473255-64-0
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 2644779
• PubChem ID: 21877186
• Update Time: 2025-04-21

4-Chloro-3-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• MB38239
• 4-CHLORO-3-(METHYLSULFANYL)PHENOL
• 473255-64-0
• 3-methylsulfanyl-4-chloro-phenol
• 4-CHLORO-3-(METHYLTHIO)PHENOL
• SCHEMBL5747646
• 4-chloro-3-methylmercaptophenol
• KFOOSZAEJSXBFW-UHFFFAOYSA-N
• G70629
• 4-Chloro-3-(methylthio)phenol

• Inchi： 1S/C7H7ClOS/c1-10-7-4-5(9)2-3-6(7)8/h2-4,9H,1H3
• InChI Key： KFOOSZAEJSXBFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1SC)O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.5Ų